Cas no 172820-60-9 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ethyl ester)

• Product Name: 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ethyl ester
• CAS No: 172820-60-9
• MF: C₈H₁₄O₈
• MW: 238.191963672638
• CID: 172395
• Update Time: 2024-01-25

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ethyl ester
• 1,2,3-propanetricarboxylic acid, 2-hydroxy-, 1-ethyl ester
• 2-(2-ethoxy-2-oxoethyl)-2-hydroxybutanedioic acid
• 2-(2-Ethoxy-2-oxoethyl)-2-hydroxysuccinic acid
• 250-122-5

• Inchi： 1S/C6H8O7.C2H6O/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-2-3/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3H,2H2,1H3
• InChI Key： QJWQYOHBMUQHGZ-UHFFFAOYSA-N
• SMILES： C(O)C.C(O)(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 218.0426
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.459
• Boiling Point: 432.7°C at 760 mmHg
• Flash Point: 174.8°C
• Refractive Index: 1.515
• PSA: 126.79